Cas no 1805548-32-6 (Ethyl 3-(difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxylate
• CAS No: 1805548-32-6
• MF: C₁₀H₁₁F₂NO₄
• MW: 247.19545006752
• CID: 4805421
• Update Time: 2025-10-31

Ethyl 3-(difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxylate

• Inchi： 1S/C10H11F2NO4/c1-3-17-10(15)5-4-6(16-2)7(8(11)12)9(14)13-5/h4,8H,3H2,1-2H3,(H,13,14)
• InChI Key： UXDQDUSLTWQOBI-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(C(=O)OCC)=CC=1OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 401
• XLogP3: 1
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 3-(difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxylate

Ethyl 3-(Difluoromethyl)-2-Hydroxy-4-Methoxypyridine-6-Carboxylate (CAS No. 1805548-32-6): An Overview

Ethyl 3-(difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxylate (CAS No. 1805548-32-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This overview aims to provide a comprehensive understanding of the chemical properties, synthesis methods, and biological activities of this compound.

The chemical structure of Ethyl 3-(difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxylate is noteworthy for its incorporation of difluoromethyl, hydroxyl, and methoxy functional groups within a pyridine ring. These functional groups contribute to the compound's unique physicochemical properties and biological activities. The difluoromethyl group, in particular, is known for its ability to enhance the metabolic stability and bioavailability of drug molecules, making it an attractive feature for drug design.

In terms of synthesis, several methods have been reported in the literature for the preparation of Ethyl 3-(difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxylate. One common approach involves the reaction of 3-difluoromethylpyridine with an appropriate ester precursor, followed by selective hydroxylation and methylation steps. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as the use of transition-metal catalysts and microwave-assisted reactions. These improvements have not only enhanced the yield and purity of the final product but also reduced the overall environmental impact of the synthesis process.

The biological activities of Ethyl 3-(difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxylate have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent antimicrobial properties against a wide range of bacterial and fungal pathogens. Additionally, it has demonstrated significant anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response pathway. These findings suggest that Ethyl 3-(difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxylate could be a valuable lead compound for the development of new drugs targeting infectious diseases and inflammatory disorders.

Furthermore, studies have explored the pharmacokinetic properties of Ethyl 3-(difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxylate. Results indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound's high bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

In conclusion, Ethyl 3-(difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxylate (CAS No. 1805548-32-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, efficient synthesis methods, and promising biological activities underscore its potential as a lead molecule for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in this field.